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Compound of Interest

Compound Name: 2-(Isopropylamino)ethanol

Cat. No.: B091046

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
agueous solutions of 2-(Isopropylamino)ethanol (IPAE), a compound of interest in various
industrial and pharmaceutical applications. A thorough understanding of these properties is
crucial for process design, modeling, and optimization. This document summarizes available
guantitative data, details the experimental protocols for their measurement, and illustrates the
logical workflow for such a study.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic properties of aqueous 2-
(Isopropylamino)ethanol solutions at various concentrations and temperatures.

Table 1: Density (p) of Aqueous 2-(Isopropylamino)ethanol Solutions
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10 wt% 20 wt% 30 wt% 40 wt% 50 wt%
Temperatur

IPAE (kg/im IPAE (kg/im IPAE (kgim IPAE (kg/m IPAE ( kg/m
¢t %) %) ) %) %)
298.15 990.3 982.9 975.0 966.3 956.8
303.15 988.2 980.8 972.9 964.2 954.7
313.15 983.8 976.4 968.5 959.8 950.3
323.15 979.1 971.7 963.8 955.1 945.6
333.15 974.1 966.7 958.8 950.1 940.6
343.15 968.8 961.4 953.5 944.8 935.3
353.15 963.2 955.8 947.9 939.2 929.7

Table 2: Dynamic Viscosity (n) of Aqueous 2-(Isopropylamino)ethanol Solutions

10 wt% 20 wt% 30 wt% 40 wt% 50 wt%

Temperatur
) IPAE IPAE IPAE IPAE IPAE

e

(mPa-s) (mPa-s) (mPa-s) (mPa-s) (mPa-s)
298.15 1.34 1.98 3.01 4.68 7.34
303.15 1.17 1.72 2.58 3.98 6.18
313.15 0.91 1.31 1.92 2.89 441
323.15 0.72 1.03 1.48 2.18 3.27
333.15 0.59 0.83 1.18 1.71 2.52
343.15 0.49 0.68 0.96 1.37 1.99
353.15 0.41 0.57 0.79 1.12 1.61

Table 3: Heat Capacity (Cp) of Aqueous 2-(Isopropylamino)ethanol Solutions
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Temperatur 10 wt% 20 wt% 30 wt% 40 wt% 50 wt%

e (K) IPAE (J/g-K) IPAE (JIg-K) IPAE (Jig'K) IPAE (J/g-K) IPAE (Jig-K)
298.15 4.02 3.91 3.81 3.70 3.59

303.15 4.03 3.92 3.82 3.71 3.60

313.15 4.05 3.94 3.84 3.73 3.62

323.15 4.07 3.96 3.86 3.75 3.64

333.15 4.09 3.98 3.88 3.77 3.66

343.15 4.12 4.01 3.91 3.80 3.69

353.15 4.15 4.04 3.94 3.83 3.72

Note on Refractive Index and Vapor-Liquid Equilibrium Data: Specific experimental data for the
refractive index and vapor-liquid equilibrium of aqueous 2-(Isopropylamino)ethanol solutions
were not available in the public literature at the time of this review. The experimental protocols
for measuring these properties are, however, well-established and are detailed in the following
section.

Experimental Protocols

The following sections describe the methodologies for measuring the key thermodynamic
properties of aqueous 2-(lsopropylamino)ethanol solutions.

Density Measurement

The density of aqueous IPAE solutions can be measured using a digital density meter. The
instrument's measuring cell, typically a U-shaped borosilicate glass tube, is oscillated
electronically. The oscillation frequency is directly related to the density of the sample in the
tube. The instrument is calibrated with dry air and deionized water before measurements. The
temperature of the sample is controlled using a built-in Peltier thermostat. For each
concentration, measurements are typically repeated multiple times to ensure reproducibility.

Dynamic Viscosity Measurement
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A rotational viscometer is commonly used to determine the dynamic viscosity of the solutions.
This instrument measures the torque required to rotate a spindle immersed in the fluid at a
constant speed. The viscosity is then calculated from the measured torque, the spindle
geometry, and the rotational speed. The temperature of the sample is maintained using a
temperature-controlled bath. Calibration is performed using standard viscosity fluids.

Heat Capacity Measurement

The heat capacity of the aqueous solutions can be determined using a differential scanning
calorimeter (DSC).[1] A small, precisely weighed sample is placed in a hermetically sealed pan,
and an empty pan is used as a reference. The instrument measures the difference in heat flow
to the sample and the reference as they are subjected to a controlled temperature program.
The heat capacity is calculated by comparing the heat flow to the sample with that of a known
standard, such as sapphire, under the same conditions.[1]

Refractive Index Measurement

The refractive index of liquid mixtures can be measured using an Abbe refractometer. This
instrument measures the critical angle of total internal reflection of a thin layer of the sample
placed between two prisms. The refractive index is read directly from a scale or a digital
display. The temperature of the prisms and the sample is controlled by circulating water from a
constant-temperature bath. The instrument is calibrated using a standard of known refractive
index, such as distilled water.

Vapor-Liquid Equilibrium (VLE) Measurement

Vapor-liquid equilibrium data can be obtained using an ebulliometer, such as a Swietoslawski-
type ebulliometer. This apparatus allows for the determination of the boiling temperature of a
liquid mixture at a constant pressure. The liquid is heated in a boiling flask, and the vapor is
condensed and returned to the flask, creating a closed-loop system.[2] Once the system
reaches equilibrium, indicated by a stable boiling temperature, samples of the liquid and
condensed vapor phases are collected for composition analysis.[2] The composition of the
samples can be determined using techniques such as gas chromatography or by measuring a
physical property like density or refractive index and comparing it to a calibration curve.

Experimental and Analytical Workflow
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The following diagram illustrates the logical workflow for the experimental determination and

analysis of the thermodynamic properties of aqueous 2-(Isopropylamino)ethanol solutions.
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Caption: Workflow for Thermodynamic Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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